Prostaglandin F1α-d9
Prostaglandin F1α-d9
Prostaglandin F1α-d9 (PGF1α.-d9) contains nine deuterium atoms at the 17, 17/', 18, 18/', 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of PGF1α by GC- or LC-mass spectrometry. PGF1α is the putative metabolite of dihomo-γ-linolenic acid (DGLA) via the cyclooxygenase (COX) pathway. Both PGF1α and PGF2α have been shown to act as priming pheromones for male Atlantic salmon with a threshold concentration of 10-11 M. PGF1α binds to the ovine corpus luteum FP receptor at only 8% of the relative potency of PGF2α. It is only half as active as PGF2α in inducing human respiratory smooth muscle contractions in vitro.
Brand Name:
Vulcanchem
CAS No.:
1542166-81-3
VCID:
VC0049912
InChI:
InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,18-,19+/m0/s1/i1D3,2D2,3D2,6D2
SMILES:
CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O
Molecular Formula:
C20H27D9O5
Molecular Weight:
365.6
Prostaglandin F1α-d9
CAS No.: 1542166-81-3
Reference Standards
VCID: VC0049912
Molecular Formula: C20H27D9O5
Molecular Weight: 365.6
| CAS No. | 1542166-81-3 |
|---|---|
| Product Name | Prostaglandin F1α-d9 |
| Molecular Formula | C20H27D9O5 |
| Molecular Weight | 365.6 |
| IUPAC Name | 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-5,5,6,6,7,7,8,8,8-nonadeuterio-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16+,17+,18-,19+/m0/s1/i1D3,2D2,3D2,6D2 |
| Standard InChIKey | DZUXGQBLFALXCR-XNRKUTMYSA-N |
| SMILES | CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O |
| Description | Prostaglandin F1α-d9 (PGF1α.-d9) contains nine deuterium atoms at the 17, 17/', 18, 18/', 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of PGF1α by GC- or LC-mass spectrometry. PGF1α is the putative metabolite of dihomo-γ-linolenic acid (DGLA) via the cyclooxygenase (COX) pathway. Both PGF1α and PGF2α have been shown to act as priming pheromones for male Atlantic salmon with a threshold concentration of 10-11 M. PGF1α binds to the ovine corpus luteum FP receptor at only 8% of the relative potency of PGF2α. It is only half as active as PGF2α in inducing human respiratory smooth muscle contractions in vitro. |
| Synonyms | PGF1α-d9 |
| Reference | 1.Moore, A., and Waring, C.P. Electrophysiological and endocrinological evidence that F-series prostaglandins function as priming pheromones in mature male Atlantic salmon (Salmo salar) PARR. Journal of Experimental Biology 199, 2307-2316 (1996). |
| PubChem Compound | 156593931 |
| Last Modified | Nov 12 2021 |
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